Pinnatin
Overview
Description
Pinnatin is a natural product found in Pongamia pinnata, Millettia, and other organisms with data available.
Scientific Research Applications
Chemical Structure and Properties
- Pinnatin's Chemical Composition : this compound, known as 4‐Methoxy‐7‐phenyl‐6,7‐dihydrofuro[3,2‐g]chromen‐5‐one, is a furanoflavone isolated from Derris indica. It has a nearly planar furanoflavone nucleus, with the phenyl ring axially attached and a slightly deviated methoxy group. It forms molecular ribbons through C—H O interactions (Chantrapromma, Fun, Koysomboon, & Chantrapromma, 2006).
Pharmacological Properties
- Antinociceptive, Anti-inflammatory, and Antidiabetic Effects : Bryophyllum pinnatum, containing this compound, demonstrates significant antinociceptive effects in mice and exhibits anti-inflammatory and hypoglycaemic properties in rats, suggesting its potential in pain management and diabetic treatment (Ojewole, 2005).
- Cytotoxic Effects on Cancer Cells : this compound shows strong cytotoxicity against cholangiocarcinoma and human hepatoma cell lines, indicating its potential in cancer therapy (Saraphon, Boonloh, Kukongviriyapan, & Yenjai, 2017).
Toxicological Studies
- Pinnatoxins and Neurotoxicity : Synthetic pinnatoxin A, related to this compound, is a potent inhibitor of nicotinic acetylcholine receptors, particularly affecting the human neuronal α7 subtype. This provides insights into its neurotoxicity and potential for developing tests to detect these toxins in marine environments (Aráoz et al., 2011).
Biological Activities and Applications
- Role in Traditional Medicine : Bryophyllum pinnatum, which contains this compound, is used in traditional medicine for treating various ailments due to its broad spectrum of biological activities, such as antioxidant, antimicrobial, anti-inflammatory, and anti-diabetic activities (Fürer et al., 2013).
- Cytotoxicity and Antimitotic Properties : Silver nanoparticles synthesized using B. pinnatum leaf extract demonstrated cytotoxicity against melanoma and squamous cell carcinoma cell lines, along with antimitotic potential, suggesting its utility in cancer treatment and other biomedical applications (Chandraker et al., 2021).
Properties
CAS No. |
1232-43-5 |
|---|---|
Molecular Formula |
C18H12O4 |
Molecular Weight |
292.3 g/mol |
IUPAC Name |
4-methoxy-7-phenylfuro[3,2-g]chromen-5-one |
InChI |
InChI=1S/C18H12O4/c1-20-18-12-7-8-21-15(12)10-16-17(18)13(19)9-14(22-16)11-5-3-2-4-6-11/h2-10H,1H3 |
InChI Key |
QNWOJWLIFBMWKQ-UHFFFAOYSA-N |
SMILES |
COC1=C2C=COC2=CC3=C1C(=O)C=C(O3)C4=CC=CC=C4 |
Canonical SMILES |
COC1=C2C=COC2=CC3=C1C(=O)C=C(O3)C4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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